(3S*,4R*)-3-methoxy-1-[6-(methoxymethyl)pyrimidin-4-yl]piperidin-4-amine

• IUPAC Name: (3S,4R)-3-methoxy-1-[6-(methoxymethyl)pyrimidin-4-yl]piperidin-4-amine
• InChI: InChI=1S/C12H20N4O2/c1-17-7-9-5-12(15-8-14-9)16-4-3-10(13)11(6-16)18-2/h5,8,10-11H,3-4,6-7,13H2,1-2H3/t10-,11+/m1/s1
• InChI Key: DADFNDNBEOYVIO-MNOVXSKESA-N
• Canonical SMILES: COCC1=CC(=NC=N1)N2CCC(C(C2)OC)N
• Isomeric SMILES: COCC1=CC(=NC=N1)N2CC[C@H]([C@H](C2)OC)N
• Molecular Formula: C12H20N4O2
• Molecular Weight: 252.31 g/mol

Description

(3S*,4R*)-3-methoxy-1-[6-(methoxymethyl)pyrimidin-4-yl]piperidin-4-amine, commonly known as MPMP, is a synthetic compound that belongs to the class of piperidine derivatives. It is a selective agonist of the muscarinic acetylcholine receptor subtype M4 and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

MPMP acts as a selective agonist of the muscarinic acetylcholine receptor subtype M4, which is primarily expressed in the striatum and cortex regions of the brain. Activation of this receptor subtype has been shown to modulate dopamine release and improve cognitive function.
Biochemical and Physiological Effects:
MPMP has been shown to increase dopamine release in the striatum and improve cognitive function in preclinical studies. It also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of MPMP is its selectivity for the M4 receptor subtype, which reduces the risk of off-target effects. However, its complex synthesis method and limited availability can be a limitation for lab experiments.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of MPMP in neurological and psychiatric disorders. Future studies should focus on optimizing the synthesis method and evaluating the safety and efficacy of MPMP in clinical trials. Additionally, the development of selective ligands for other muscarinic receptor subtypes could provide new insights into the role of acetylcholine signaling in the brain.

Synthesis Methods

MPMP can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the coupling of a pyrimidine derivative with a piperidine derivative followed by a series of chemical transformations to yield the final product.

Scientific Research Applications

MPMP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as schizophrenia, Parkinson's disease, and Alzheimer's disease. It has shown promising results in preclinical studies and is currently being evaluated in clinical trials.